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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental fate of Diethylene Glycol
(DEG) and its common alternatives, including Propylene Glycol (PG), Glycerin, and 1,3-

Propanediol (PDO). The information presented is supported by experimental data from

standardized ecotoxicological and biodegradability studies to assist in making informed

decisions regarding chemical selection in research and development processes.

Introduction to Diethylene Glycol and Its
Alternatives
Diethylene Glycol (DEG) is a versatile organic compound utilized in a wide array of industrial

applications, including as a solvent, humectant, and chemical intermediate. However, concerns

regarding its environmental impact have prompted the consideration of safer alternatives. This

guide focuses on a comparative analysis of the environmental characteristics of DEG and three

primary alternatives: Propylene Glycol (PG), Glycerin (also known as glycerol), and 1,3-

Propanediol (PDO). The selection of these alternatives is based on their functional similarities

to DEG and their increasing adoption in various industries. Understanding the environmental

fate—encompassing biodegradability, aquatic toxicity, and bioaccumulation potential—of these

compounds is crucial for sustainable chemical management and the development of

environmentally benign products.
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Diethylene Glycol (DEG)
Diethylene Glycol is a synthetic, colorless, and odorless liquid that is miscible with water.[1]

When released into the environment, its high water solubility and low vapor pressure suggest

that it will predominantly partition to the water compartment.[2] The substance is considered to

be readily biodegradable, although some studies indicate that it may not always meet the strict

10-day window criterion for ready biodegradability under all test conditions.[3][4] Its potential for

bioaccumulation is low, and it exhibits low toxicity to aquatic organisms on an acute basis.[1][3]

Propylene Glycol (PG)
Propylene Glycol is a synthetic organic compound that is also colorless, odorless, and miscible

with water.[5] It is generally recognized as safe for use in food and cosmetics. Environmentally,

PG is readily biodegradable in freshwater, seawater, and soil.[5] It has a low potential for

bioaccumulation.[6] While its acute toxicity to aquatic organisms is low, high concentrations of

PG can exert a significant biochemical oxygen demand (BOD) in surface waters, which can

lead to oxygen depletion and adversely affect aquatic life.[5][7]

Glycerin (Glycerol)
Glycerin is a simple polyol compound that is naturally derived from vegetable oils or animal fats

and can also be synthesized. It is a colorless, odorless, and viscous liquid that is completely

miscible with water. Glycerin is readily biodegradable and is not expected to persist in the

environment.[8] It has a very low potential for bioaccumulation.[9] The aquatic toxicity of

glycerin is low.[10] However, similar to propylene glycol, the release of large quantities of

glycerin into waterways can lead to eutrophication and oxygen depletion due to its high

biodegradability.[8]

1,3-Propanediol (PDO)
1,3-Propanediol is a colorless, viscous liquid that is miscible with water. It can be produced

through chemical synthesis or from renewable resources via fermentation. PDO is considered

to be readily biodegradable.[11] It has a low potential for bioaccumulation. The acute toxicity of

1,3-propanediol to aquatic organisms is low.[12][13]
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The following tables summarize the key quantitative data on the environmental fate of

Diethylene Glycol and its alternatives.

Table 1: Biodegradability

Substance Test Guideline Result Conclusion

Diethylene Glycol OECD 301A

90-100% degradation

after 28 days (10-day

window missed)[3]

Readily

biodegradable[3]

OECD 301B

70-80% (CO2

evolution), 90-100%

(DOC removal) after

28 days[3]

Readily

biodegradable[3]

Propylene Glycol OECD 301F
>60% biodegradation

in 10 days

Readily

biodegradable[4]

Glycerin OECD 301D
82% degradation in 20

days[14]

Readily

biodegradable[14]

1,3-Propanediol Not Specified
Readily

biodegradable[12]

Readily

biodegradable[12]
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Substance Species Test Guideline Endpoint Value (mg/L)

Diethylene

Glycol

Oncorhynchus

mykiss (Rainbow

Trout)

OECD 203 96h LC50
18,000 -

46,000[15]

Pimephales

promelas

(Fathead

Minnow)

OECD 203 96h LC50 75,200[3]

Daphnia magna

(Water Flea)
OECD 202 48h EC50 >10,000[3]

Scenedesmus

quadricauda

(Green Algae)

Not Specified 8-day TGK 2,700[3]

Propylene Glycol

Oncorhynchus

mykiss (Rainbow

Trout)

OECD 203 96h LC50 40,613[5]

Pimephales

promelas

(Fathead

Minnow)

OECD 203 96h LC50 51,400[16]

Daphnia magna

(Water Flea)
OECD 202 48h EC50 43,500[17]

Pseudokirchnerie

lla subcapitata

(Green Algae)

Not Specified 96h EC50 19,000[16]

Glycerin

Oncorhynchus

mykiss (Rainbow

OECD 203 96h LC50 54,000[14]
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Trout)

Daphnia magna

(Water Flea)
OECD 202 24h EC50 >10,000[14]

Scenedesmus

quadricauda

(Green Algae)

Not Specified
168h Threshold

limit
>10,000[14]

1,3-Propanediol

Pimephales

promelas

(Fathead

Minnow)

OECD 203 96h LC50 >9,720[13]

Daphnia magna

(Water Flea)
OECD 202 48h EC50 7,417

Desmodesmus

subspicatus

(Green Algae)

OECD 201 72h ErC50 >10,000

Table 3: Bioaccumulation Potential

Substance Log K_ow_
Bioconcentration
Factor (BCF)

Conclusion

Diethylene Glycol -1.98[2] 100[3]
Low potential for

bioaccumulation[3]

Propylene Glycol -0.92[6]
Not expected to be

significant[18]

Low potential for

bioaccumulation[6]

Glycerin -1.76[19]
Not expected to be

bioaccumulative[9]

Low potential for

bioaccumulation[9]

1,3-Propanediol Not Specified
Not

bioaccumulative[12]

Low potential for

bioaccumulation[12]
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Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are based on the

Organization for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals.

OECD 301D: Ready Biodegradability - Closed Bottle Test
This test evaluates the ready biodegradability of a substance in an aerobic aqueous medium by

measuring the consumption of dissolved oxygen.[2]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a small number of microorganisms from a mixed population (e.g., from a sewage

treatment plant) and kept in a completely filled, stoppered bottle in the dark at a constant

temperature.[20] The degradation of the test substance is followed by the analysis of

dissolved oxygen over a 28-day period.[20] The percentage of biodegradation is calculated

as the ratio of the biochemical oxygen demand (BOD) to the theoretical oxygen demand

(ThOD).[2]

Test Conditions:

Test Duration: 28 days.[20]

Inoculum: Mixed population of microorganisms from a sewage treatment plant.[20]

Test Substance Concentration: Typically 2-5 mg/L.[20]

Temperature: 20 ± 1 °C.[11]

Light: Kept in the dark.[20]

Pass Criteria: The substance is considered readily biodegradable if the percentage of

biodegradation reaches 60% of the ThOD within a 10-day window.[20] The 10-day window

begins when the degree of biodegradation has reached 10% and must end before day 28.

[21]
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This test determines the acute lethal toxicity of a substance to fish.[22]

Principle: Fish are exposed to the test substance, which is added to water in a range of

concentrations, for a 96-hour period.[22][23] Mortalities are recorded at 24, 48, 72, and 96

hours, and the concentration that is lethal to 50% of the test fish (LC50) is determined.[23]

Test Conditions:

Test Duration: 96 hours.[23]

Test Organism: Recommended species include Rainbow Trout (Oncorhynchus mykiss)

and Fathead Minnow (Pimephales promelas).[24]

Number of Concentrations: At least five concentrations in a geometric series.[23]

Number of Fish: At least seven fish per concentration.[23]

Loading Rate: For static and semi-static tests, the loading rate should not exceed 0.8 g of

fish per liter of test solution.[24]

OECD 202: Daphnia sp., Acute Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia species.[25]

Principle: Young daphnids (less than 24 hours old) are exposed to the test substance in a

range of concentrations for 48 hours.[18] The endpoint is the immobilization of the daphnids,

which is defined as the inability to swim within 15 seconds after gentle agitation of the test

vessel.[26] The concentration that immobilizes 50% of the daphnids (EC50) is calculated.[26]

Test Conditions:

Test Duration: 48 hours.[18]

Test Organism:Daphnia magna is the preferred species.[1]

Number of Concentrations: At least five concentrations.[18]
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Number of Daphnids: At least 20 daphnids per concentration, divided into at least four

replicates.[18]

Temperature: 20 ± 2 °C.[1]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater microalgae.[27]

Principle: Exponentially growing cultures of a selected species of alga are exposed to

various concentrations of the test substance over a period of 72 hours.[28] The growth in the

test cultures is compared to that of control cultures.[28] The endpoint is the inhibition of

growth, expressed as the concentration that causes a 50% reduction in growth (EC50).[29]

Test Conditions:

Test Duration: 72 hours.[28]

Test Organism: Recommended species include Pseudokirchneriella subcapitata and

Desmodesmus subspicatus.[30]

Number of Concentrations: At least five concentrations.[28]

Replicates: Three replicates per concentration.[28]

Light: Continuous, uniform illumination.[28]

Temperature: 21-24 °C.[31]
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Caption: Environmental fate pathways of DEG and its alternatives.
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Start: OECD 301D Test

Prepare mineral medium with test substance and inoculum

Incubate in sealed bottles in the dark at 20°C for 28 days

Measure dissolved oxygen concentration periodically

Calculate % biodegradation vs. ThOD

Biodegradation >= 60% within 10-day window?

Pass: Readily Biodegradable

Yes

Fail: Not Readily Biodegradable

No

Click to download full resolution via product page

Caption: Workflow for OECD 301D ready biodegradability test.

Conclusion
This comparative analysis indicates that Propylene Glycol, Glycerin, and 1,3-Propanediol are

environmentally preferable alternatives to Diethylene Glycol. All three alternatives are readily

biodegradable and exhibit low aquatic toxicity and low potential for bioaccumulation. While
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DEG is also readily biodegradable, its performance can be more variable depending on the test

conditions. A key consideration for both Propylene Glycol and Glycerin is their high biochemical

oxygen demand, which can negatively impact aquatic ecosystems if they are released in large

quantities. The selection of the most appropriate alternative will depend on the specific

application, performance requirements, and a comprehensive risk assessment that considers

the entire life cycle of the product. This guide provides the foundational environmental fate data

to support such an assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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